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Compound of Interest

Compound Name: ZM241385

Cat. No.: B1684409

The proper disposal of ZM241385, a potent and selective A2A adenosine receptor antagonist,
is a critical component of laboratory safety and environmental responsibility.[1] As this
compound is intended for research purposes only and not for human or veterinary use,
adherence to established chemical waste management protocols is essential.[2] This guide
provides a step-by-step procedure for the safe handling and disposal of ZM241385, ensuring
compliance with general laboratory safety standards.

Essential Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to consult your institution's specific
Environmental Health and Safety (EH&S) guidelines, as regulations can vary. Laboratory
personnel should always utilize appropriate personal protective equipment (PPE), including lab
coats, safety goggles, and chemical-resistant gloves, during all stages of waste handling.[3] All
chemical waste, including ZM241385, should be treated as hazardous unless confirmed
otherwise by a safety officer.[4]

Step-by-Step Disposal Protocol for ZM241385

The disposal of ZM241385 should follow a structured hazardous waste management process
from the point of generation to its final collection by trained professionals.

Step 1: Waste Identification and Classification
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« |dentify: Clearly identify the waste as ZM241385. This includes unused or expired pure
compounds, contaminated materials (e.g., pipette tips, gloves), and solutions.

o Classify: Based on available safety data, ZM241385 is a combustible solid. While some
safety data sheets do not classify it as hazardous under specific regulations, it is best
practice to manage it as hazardous chemical waste.[5] It should be categorized based on its
properties and potential hazards, which may include toxicity.[6]

Step 2: Segregation of Waste

e Incompatible Materials: Do not mix ZM241385 waste with other incompatible chemical waste
streams.[7] For instance, store it separately from acids, bases, and oxidizing agents to
prevent dangerous reactions.[8]

e Solid vs. Liquid: Segregate solid waste (e.g., powder, contaminated vials) from liquid waste
(e.g., solutions of ZM241385 in DMSO or ethanol).[2]

Step 3: Use of Appropriate Waste Containers

o Compatibility: Select a waste container that is chemically compatible with ZM241385 and
any solvents used.[7] High-density polyethylene (HDPE) or other approved plastic containers
are generally preferred.[6]

o Condition and Sealing: Ensure the container is in good condition, free from damage, and has
a secure, leak-proof screw cap.[4][7][8]

o Headroom: Do not overfill containers. Leave at least one inch of headroom to allow for
expansion.[8]

Step 4: Proper Labeling
o Clear Identification: All waste containers must be clearly labeled.[3]
e Required Information: The label should include:

o The words "Hazardous Waste"

o The full chemical name: "ZM241385"

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1684409?utm_src=pdf-body
https://www.benchchem.com/product/b1684409?utm_src=pdf-body
https://www.chemicalbook.com/msds/kr/139180-30-6.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b1684409?utm_src=pdf-body
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b1684409?utm_src=pdf-body
https://www.caymanchem.com/product/20447/zm-241385
https://www.benchchem.com/product/b1684409?utm_src=pdf-body
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.benchchem.com/product/b1684409?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o The specific constituents and their approximate concentrations (e.g., "ZM241385 in
DMSO")

o The date when waste was first added to the container (accumulation start date)
o The associated hazards (e.g., "Combustible Solid," "Toxic")
Step 5: Storage in a Satellite Accumulation Area (SAA)

o Designated Area: Store the labeled waste container in a designated Satellite Accumulation
Area (SAA), which must be at or near the point of waste generation.[6][7][8]

o Safe Storage: The SAA should be a secondary containment system, away from heat sources
or drains.[3][7] Keep the waste container closed at all times except when adding waste.[4][6]

o Accumulation Limits: Be aware of accumulation limits. A maximum of 55 gallons of
hazardous waste or one quart of acutely toxic waste is typically allowed in an SAA.[6]

Step 6: Arranging for Disposal

o Contact EH&S: Once the container is full or has been in storage for the maximum allowed
time (often 6-12 months for opened containers), contact your institution's Environmental
Health & Safety (EH&S) or equivalent department to schedule a waste pickup.[4][6]

o Prohibited Disposal: Never dispose of ZM241385 down the sink or in regular trash.[3][4]
Evaporation of chemical waste, even in a fume hood, is also prohibited.[4]

Chemical and Physical Properties of ZM241385

The following table summarizes key quantitative data for ZM241385, which is essential for
proper handling and waste profiling.
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Property Data

CAS Number 139180-30-6

Molecular Formula C16H15N702

Molecular Weight 337.34 g/mol
Appearance White to off-white powder

DMSO: up to 100 mM (or 15 mg/mL); Ethanol:

Solubility
up to 5 mM
Storage Temperature 2-8°C (Refrigerated)
Storage Class 11 - Combustible Solids
Potency (Ki) ~800 pM for human Az2A adenosine receptors

Data sourced from multiple chemical suppliers.[2][9]

Visualizing the Disposal Workflow

The following diagram illustrates the procedural flow for the proper disposal of ZM241385
waste from generation to collection.
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ZM24138 Disposal_Workflow

Step 1: Identify Waste
(ZM241385 solid, liquid, contaminated items)

lassify as Hazardous

Step 2: Segregate Waste
(Separate from incompatible chemicals)

elect Proper Container

Step 3: Contain Waste
(Use compatible, sealed container)

ecurely Cap

Step 4: Label Container
('Hazardous Waste', Chemical Name, Date)

eep Closed

Step 5: Store in SAA
(At or near point of generation)

hen Full or Time Limit Reached

Step 6: Schedule Pickup
(Contact Institutional EH&S)

ollection

Final Disposal

(By authorized personnel)

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of ZM241385.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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